2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol

• IUPAC Name: 2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol
• InChI: InChI=1S/C10H13NO/c12-10-6-3-7-11-9-5-2-1-4-8(9)10/h1-2,4-5,10-12H,3,6-7H2
• InChI Key: DNCKQRQKWJCPMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2NC1)O
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• CAS No.: 54620-79-0

Description

2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol, commonly referred to as THBZ, is an important synthetic organic compound. It is a member of the benzazepin family of compounds, which are derivatives of the benzazepin nucleus. THBZ is a versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. It is a versatile platform for the synthesis of a range of compounds, including drugs, dyes, and other materials.

Scientific Research Applications

Synthesis Techniques There has been significant research into the synthesis of novel tetrahydro-1-benzazepines. A study detailed the stereoselective synthesis of polyfunctionalized derivatives of 2,3,4,5-tetrahydro-1H-1-benzazepin-4-ols, demonstrating various methods for achieving these structures, which are essential for their pharmacological potential (Acosta Quintero et al., 2012).

X-Ray Diffraction Studies The X-ray diffraction studies of these compounds have been conducted to understand their molecular structure better. For instance, the crystal structures of substituted tetrahydro-1-benzazepines were studied to understand their molecular assembly and intermolecular interactions, which are crucial for their biological activity (Blanco et al., 2012).

Muscarinic Receptor Antagonism Research has been conducted on tetrahydro-1-benzazepin-4-ones as potentially selective antagonists for muscarinic (M3) receptors. This research signifies the compound's potential in the development of treatments targeting specific receptor types, indicating its versatility in drug design (Bradshaw et al., 2008).

Mechanism of Action

Target of Action

It is known that benzazepine derivatives, which include 2,3,4,5-tetrahydro-1h-1-benzazepin-5-ol, have been studied for their interactions with various biological targets .

Mode of Action

Benzazepines and their hydrogenated derivatives are known to interact with various biological systems .

Biochemical Pathways

Benzazepines have been found to interact with various biochemical pathways, including those involved in cardiovascular diseases, rheumatoid arthritis, diabetic retinopathy, osteoporosis, and acute renal failure .

Result of Action

Benzazepines have been found to have various biological effects, including antibacterial activity and the inhibition of squalene synthase, which makes them safe and effective in the treatment of hyperlipidemia .

Biochemical Analysis

Cellular Effects

It is possible that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . These effects would need to be confirmed through experimental studies.

Molecular Mechanism

It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression